Cas no 1448066-50-9 (N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide)

• Product Name: N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide
• CAS No: 1448066-50-9
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 5365936
• Update Time: 2025-07-15

N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]amino]-2-oxoethyl]benzamide
• N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide

• Inchi： 1S/C19H18N4O3/c1-13-21-18(26-23-13)11-15-9-5-6-10-16(15)22-17(24)12-20-19(25)14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,20,25)(H,22,24)
• InChI Key： QZCGHXKCBLAHBU-UHFFFAOYSA-N
• SMILES： C(NCC(NC1=CC=CC=C1CC1ON=C(C)N=1)=O)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide

Introduction to N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide (CAS No. 1448066-50-9)

N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448066-50-9, represents a fusion of heterocyclic chemistry and amide-based pharmacophores, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a 3-methyl-1,2,4-oxadiazole moiety is particularly noteworthy, as oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 3-position of the oxadiazole ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability.

Additionally, the phenyl ring in the compound's structure is linked to an amide group through a phenylformamido moiety. This particular arrangement can influence the compound's interactions with biological targets by providing a hydrogen bonding network that is essential for receptor binding. The amide functionality is also known to participate in various biochemical pathways, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic effects. N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide exemplifies this trend by integrating both an oxadiazole ring and an amide group into a single molecular framework. Such combinations have shown promise in targeting multiple disease pathways simultaneously, which could lead to more effective therapeutic interventions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methyl-1,2,4-oxadiazol-5-yl group into the phenyl ring necessitates careful selection of coupling reagents and catalysts to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the various functional groups.

The pharmacological profile of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide has been preliminarily investigated in several in vitro assays. These studies have revealed potential activity against various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The oxadiazole moiety has been shown to disrupt microtubule formation in cancer cells, while the amide group may interact with transcription factors that regulate inflammatory responses.

One of the most exciting aspects of this compound is its potential application in developing novel treatments for neurodegenerative diseases. The structural features of N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(phenylformamido)acetamide suggest that it could modulate neurotransmitter systems by binding to specific receptors in the brain. Recent research has highlighted the role of oxadiazole derivatives in enhancing cholinergic signaling, which could be beneficial for conditions such as Alzheimer's disease.

The development of new drugs often involves extensive computational modeling to predict how a compound will interact with biological targets. Molecular docking studies have been performed on N-{2-[3-methyl-1,2,4-oxadiazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)],methyl]phenyl}-2(phenylformamido)acetamide using sophisticated software tools that simulate protein-ligand interactions. These simulations have provided valuable insights into the binding mode of the compound and have helped identify key residues that contribute to its potency.

In addition to its potential therapeutic applications, N-{[3-methyl-1,2,4-oxadiazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)],methyl]phenyl}-22(